Cas no 1361597-85-4 (3,2',4',6'-Tetrachlorobiphenyl-2-methanol)

• Product Name: 3,2',4',6'-Tetrachlorobiphenyl-2-methanol
• CAS No: 1361597-85-4
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4790550
• Update Time: 2025-05-25

3,2',4',6'-Tetrachlorobiphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,2',4',6'-Tetrachlorobiphenyl-2-methanol

• Inchi： 1S/C13H8Cl4O/c14-7-4-11(16)13(12(17)5-7)8-2-1-3-10(15)9(8)6-18/h1-5,18H,6H2
• InChI Key： CZILUPSEZUXKTN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C(=CC(=CC=2Cl)Cl)Cl)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2

Additional information on 3,2',4',6'-Tetrachlorobiphenyl-2-methanol

Introduction to 3,2',4',6'-Tetrachlorobiphenyl-2-methanol (CAS No. 1361597-85-4)

3,2',4',6'-Tetrachlorobiphenyl-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1361597-85-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the biphenyl derivatives, a class of molecules widely studied for their diverse biological and chemical properties. The presence of multiple chlorine atoms and a hydroxymethyl group at the 2-position of the biphenyl core imparts unique reactivity and potential applications, making it a subject of interest for synthetic chemists and biologists alike.

The structure of 3,2',4',6'-Tetrachlorobiphenyl-2-methanol consists of two benzene rings connected by a single bond, with four chlorine atoms substituting positions 2, 4', 6', and 2' on the aromatic rings. The hydroxymethyl group at the 2-position further enhances its functional diversity. This particular arrangement of substituents makes the compound a valuable intermediate in organic synthesis, particularly in the development of more complex molecules with tailored properties.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in pharmaceuticals, agrochemicals, and material science. The chlorine atoms in 3,2',4',6'-Tetrachlorobiphenyl-2-methanol serve as reactive sites for further functionalization, allowing chemists to modify the molecule into more sophisticated structures. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or to link this compound with other heterocycles, expanding its utility in drug discovery.

One of the most compelling aspects of 3,2',4',6'-Tetrachlorobiphenyl-2-methanol is its potential role as a precursor in the synthesis of biologically active compounds. Researchers have explored its derivatives as candidates for antimicrobial, antifungal, and even anticancer agents. The hydroxymethyl group at the 2-position can be oxidized to form an aldehyde or ketone, or it can participate in etherification reactions to create more complex macrocyclic structures. These transformations open up numerous possibilities for developing novel therapeutic agents.

The study of 3,2',4',6'-Tetrachlorobiphenyl-2-methanol also intersects with environmental chemistry. While polychlorinated biphenyls (PCBs) are well-known for their environmental persistence and toxicity, simpler chlorinated biphenyl derivatives like this one offer insights into how structural modifications affect biological activity. Recent studies have shown that certain chlorinated biphenyls can exhibit selective toxicity towards specific pathogens or pests, suggesting potential applications in targeted pest control or antimicrobial therapy without broad ecological harm.

From a synthetic chemistry perspective, 3,2',4',6'-Tetrachlorobiphenyl-2-methanol serves as an excellent scaffold for exploring new reaction pathways and methodologies. Its rigid biphenyl core provides stability during synthetic transformations, while the chlorine atoms offer multiple sites for selective functionalization. This makes it a versatile building block for constructing complex molecules with precise stereochemistry and functionality.

In conclusion, 3,2',4',6'-Tetrachlorobiphenyl-2-methanol (CAS No. 1361597-85-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse synthetic modifications, making it a valuable intermediate for developing new drugs and materials. As research continues to uncover new applications for biphenyl derivatives, compounds like this one will undoubtedly play a crucial role in advancing chemical and biomedical sciences.